1'-(3-fluoropropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: 1-[1-(3-fluoropropyl)piperidin-4-yl]-N-(2-phenylethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C22H34FN3O/c23-12-5-14-25-16-10-21(11-17-25)26-15-4-8-20(18-26)22(27)24-13-9-19-6-2-1-3-7-19/h1-3,6-7,20-21H,4-5,8-18H2,(H,24,27)
• InChI Key: ZXQLVJLNBAXKBV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2CCN(CC2)CCCF)C(=O)NCCC3=CC=CC=C3
• Molecular Formula: C22H34FN3O
• Molecular Weight: 375.5 g/mol

Description

1'-(3-fluoropropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide, also known as FPBP, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. FPBP is a piperidine-based compound that has been synthesized using various methods.

Scientific Research Applications

1'-(3-fluoropropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide has been studied for its potential applications in various scientific research fields. It has been shown to have affinity for sigma-1 receptors, which are implicated in various physiological and pathological processes. 1'-(3-fluoropropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide has been used as a tool compound to study the role of sigma-1 receptors in various cellular processes, including calcium signaling, protein synthesis, and mitochondrial function. Additionally, 1'-(3-fluoropropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide has been studied for its potential applications in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

1'-(3-fluoropropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide exerts its effects through its interaction with sigma-1 receptors, which are located in various tissues, including the brain, heart, and immune system. Sigma-1 receptors are involved in various cellular processes, including calcium signaling, protein synthesis, and mitochondrial function. 1'-(3-fluoropropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide has been shown to modulate the activity of sigma-1 receptors, leading to changes in cellular processes and physiological responses.
Biochemical and Physiological Effects:
1'-(3-fluoropropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that 1'-(3-fluoropropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide can modulate calcium signaling, protein synthesis, and mitochondrial function. In vivo studies have shown that 1'-(3-fluoropropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide can improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease and Parkinson's disease. Additionally, 1'-(3-fluoropropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide has been shown to have anti-inflammatory and analgesic effects in animal models of inflammation and pain.

Advantages and Limitations for Lab Experiments

1'-(3-fluoropropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide has several advantages for lab experiments. It is a highly selective tool compound that can be used to study the role of sigma-1 receptors in various cellular processes. Additionally, 1'-(3-fluoropropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide has been shown to have low toxicity and high stability, making it suitable for in vitro and in vivo studies. However, 1'-(3-fluoropropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide has some limitations for lab experiments. Its high lipophilicity can make it difficult to dissolve in aqueous solutions, and its high affinity for sigma-1 receptors can make it difficult to distinguish its effects from those of other sigma-1 receptor ligands.

Future Directions

1'-(3-fluoropropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide has several potential future directions for research. One area of interest is its potential applications in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease. 1'-(3-fluoropropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide has been shown to improve cognitive function and reduce neuroinflammation in animal models of these diseases, suggesting that it may have therapeutic potential. Additionally, 1'-(3-fluoropropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide has been shown to have anti-inflammatory and analgesic effects, suggesting that it may have potential applications in treating pain and inflammation. Another area of interest is its potential applications in studying the role of sigma-1 receptors in various cellular processes. 1'-(3-fluoropropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide is a highly selective tool compound that can be used to study the effects of sigma-1 receptor modulation on various physiological processes.

Synthesis Methods

The synthesis of 1'-(3-fluoropropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide has been reported using various methods. One of the most common methods involves the reaction of 4'-bromo-1,1'-biphenyl-3-carboxylic acid with 1-(3-fluoropropyl)piperidine in the presence of N,N-diisopropylethylamine (DIPEA) and 1,3-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then reacted with 2-phenylethylamine to yield 1'-(3-fluoropropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide. Other methods involve the use of different starting materials and reagents.